molecular formula C20H24ClN3O4S2 B2552264 N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1215570-59-4

N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride

Cat. No.: B2552264
CAS No.: 1215570-59-4
M. Wt: 470
InChI Key: HIPGUZAICMTPFG-UHFFFAOYSA-N
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Description

N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S2 and its molecular weight is 470. The purity is usually 95%.
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Biological Activity

N-(2-(dimethylamino)ethyl)-3-methoxy-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide hydrochloride, a compound with a complex structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and therapeutic implications based on recent research findings.

Chemical Structure and Properties

  • Molecular Formula : C20H24ClN3O4S2
  • Molecular Weight : 470 g/mol
  • IUPAC Name : N-[2-(dimethylamino)ethyl]-3-methoxy-N-(4-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide; hydrochloride

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzothiazole derivatives, including the compound . The following table summarizes the antiproliferative effects observed against various cancer cell lines:

Cell Line IC50 (µM) Mechanism of Action
A4312.5Induction of apoptosis and cell cycle arrest
A5493.0Inhibition of IL-6 and TNF-α activity
H12994.0Promotion of apoptosis
MCF-71.2Selective cytotoxicity

The compound exhibited significant inhibition of cell proliferation in these lines, suggesting a promising avenue for cancer therapy. Notably, it was compared favorably to established chemotherapeutics like doxorubicin and etoposide .

Anti-inflammatory Activity

In addition to its anticancer properties, this compound has shown anti-inflammatory effects. Research indicates that it can reduce the secretion of pro-inflammatory cytokines such as IL-6 and TNF-α, which are crucial mediators in inflammatory pathways .

Antimicrobial Activity

The compound also displays antimicrobial properties, particularly against Gram-positive bacteria. The Minimum Inhibitory Concentration (MIC) values for selected strains are summarized below:

Bacterial Strain MIC (µM) Activity
Staphylococcus aureus16Moderate antibacterial activity
Enterococcus faecalis8Selective antibacterial activity

This suggests its potential utility in treating infections caused by resistant bacterial strains .

The biological activities of this compound can be attributed to several mechanisms:

  • Apoptosis Induction : The compound promotes apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins.
  • Cytokine Modulation : It inhibits the signaling pathways that lead to the production of pro-inflammatory cytokines.
  • Antibacterial Mechanism : The exact mechanism remains under investigation but may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Case Studies

A notable case study involved the application of this compound in a preclinical model of lung cancer. Treatment resulted in a significant reduction in tumor size compared to control groups, correlating with increased apoptosis markers in tumor tissue samples .

Properties

IUPAC Name

N-[2-(dimethylamino)ethyl]-3-methoxy-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3O4S2.ClH/c1-22(2)10-11-23(19(24)14-6-5-7-15(12-14)27-3)20-21-17-9-8-16(29(4,25)26)13-18(17)28-20;/h5-9,12-13H,10-11H2,1-4H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HIPGUZAICMTPFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)S(=O)(=O)C)C(=O)C3=CC(=CC=C3)OC.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24ClN3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

470.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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